3-O-(geranylgeranyl)glycerol 1-phosphate
Overview
Description
3-O-(geranylgeranyl)glycerol 1-phosphate is a geranylgeranylglycerol 1-phosphate.
Scientific Research Applications
Role in Archaeal Membrane Lipid Biosynthesis
3-O-(Geranylgeranyl)glycerol 1-phosphate plays a crucial role in the biosynthesis of archaeal membrane lipids. It acts as a substrate for enzymes such as geranylgeranylglyceryl phosphate synthase, which catalyzes the formation of ether bonds crucial for the stability and functionality of archaeal membranes, especially under extreme environmental conditions (Soderberg, Chen, & Poulter, 2001), (Zhang & Poulter, 1993).
Structural Analysis and Mechanism of Action
Crystal structure analysis of enzymes like (S)-3-O-geranylgeranylglyceryl phosphate synthase has provided insights into the molecular mechanisms of substrate recognition and catalysis. This research helps to understand the unique TIM-barrel fold of these enzymes and their role in archaeal lipid biosynthesis (Nemoto, Miyazono, Tanokura, & Yamagishi, 2019), (Payandeh, Fujihashi, Gillon, & Pai, 2006).
Enzymatic Activity and Substrate Specificity
Studies have also focused on the enzymatic activity and substrate specificity of related enzymes. For instance, geranylgeranylglyceryl phosphate synthase from Methanobacterium thermoautotrophicum has been characterized, revealing important aspects of its catalytic activity and substrate interactions (Chen, Zhang, & Poulter, 1993).
Phylogenetic and Functional Diversity
Research has also uncovered the phylogenetic and functional diversity of the geranylgeranylglyceryl phosphate synthase enzyme family, leading to the identification of novel members and elucidating mechanisms of substrate specificity and quaternary structure organization (Peterhoff et al., 2014).
properties
Molecular Formula |
C23H41O6P |
|---|---|
Molecular Weight |
444.5 g/mol |
IUPAC Name |
[2-hydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoxy]propyl] dihydrogen phosphate |
InChI |
InChI=1S/C23H41O6P/c1-19(2)9-6-10-20(3)11-7-12-21(4)13-8-14-22(5)15-16-28-17-23(24)18-29-30(25,26)27/h9,11,13,15,23-24H,6-8,10,12,14,16-18H2,1-5H3,(H2,25,26,27)/b20-11+,21-13+,22-15+ |
InChI Key |
BJLPWUCPFAJINB-FLPKSHQQSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C/COCC(COP(=O)(O)O)O)/C)/C)/C)C |
SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCOCC(COP(=O)(O)O)O)C)C)C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCOCC(COP(=O)(O)O)O)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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